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Compound of Interest

Compound Name: Glycine ethyl ester, hydrochloride

Cat. No.: B555829

An In-depth Technical Guide to Glycine Ethyl
Ester Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical and chemical properties of
Glycine ethyl ester hydrochloride. It is intended to be a technical resource, offering detailed
data, experimental protocols, and visualizations to support research and development
activities.

Introduction

Glycine ethyl ester hydrochloride, also known as ethyl glycinate hydrochloride (CAS No: 623-
33-6), is the hydrochloride salt of the ethyl ester of glycine, the simplest amino acid.[1] It
presents as a white to off-white crystalline powder.[2][3] This compound is a versatile and
crucial intermediate in various synthetic processes across multiple industries. In the
pharmaceutical sector, it serves as a key building block in the synthesis of peptides and various
drugs, including those targeting neurological disorders.[4] Its utility extends to biochemical
research for studies on amino acids and protein synthesis.[4] Furthermore, it finds applications
in the cosmetic industry for its moisturizing properties and in the synthesis of pesticides like
Iprodione.[2][4] The hydrochloride form enhances its solubility in aqueous solutions, which
simplifies its handling and use in various reaction conditions.[4]
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Physical Properties

The physical characteristics of Glycine ethyl ester hydrochloride are well-documented, making

it a reliable reagent in various experimental setups. These properties are summarized in the

table below.

Property Value Source(s)
ethyl 2-

IUPAC Name i ) [5]
aminoacetate;hydrochloride
Ethyl glycinate hydrochloride,

Synonyms Yoy Y [4115]
Gly-OEt-HCI, H-Gly-OEt-HCI

CAS Number 623-33-6 [4][6]

Molecular Formula

C4HINO2-HCl or

[2]141(5]

C4H10CINO2

Molecular Weight 139.58 g/mol [51[7]
White crystalline powder or

Appearance , [31[4][5][6]
solid

Melting Point 142-149 °C [21[41[61[8][9][10][11]

Boiling Point 109.5 °C at 760 mmHg [2][12]

Density ~1.0- 1.371 g/cm3 [21[3][6]
Soluble in water (>1000 g/L at

. 20°C), ethanol, methanol, and

Solubility )
DMSO.[1][3][6][7] Insoluble in
ether.[1]

pKa 7.66 [6][13]

Hygroscopicity Hygroscopic [11071113]

Spectroscopic Data
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Spectroscopic analysis is crucial for the identification and characterization of Glycine ethyl ester

hydrochloride.

'H NMR: Proton NMR spectra are available and typically show characteristic peaks for the
ethyl and glycine protons.[14][15][16][17] In D20, the spectrum shows a triplet around 1.29-
1.32 ppm (CHs), a singlet around 3.83-3.93 ppm (CH: of glycine), and a quartet around 4.30-
4.31 ppm (CH: of ethyl).[14][15]

13C NMR: The 3C NMR spectrum in CD3OD shows peaks at approximately 14.39 ppm
(CHs), 41.09 ppm (H2CNH:2), 63.46 ppm (OCH?2), and 167.53 ppm (C=0).[14]

FTIR: Infrared spectroscopy can be used for identification, with spectra available in various
databases.[9][12]

Mass Spectrometry: Mass spectral data, including GC-MS, is available for the compound,
aiding in its structural confirmation.[5]

Chemical Properties and Reactivity

Stability: Glycine ethyl ester hydrochloride is relatively stable under normal storage conditions,

which are typically in a cool, dry, and well-ventilated place at 2-8°C.[4][6][7] It is hygroscopic

and should be protected from moisture.[1][7] It may slowly decompose at temperatures
exceeding 200°C.[1]

Reactivity: The reactivity of Glycine ethyl ester hydrochloride is governed by the presence of

the primary amine and the ethyl ester functional groups.

Amine Group Reactivity: The primary amine group can undergo typical reactions such as
acylation and can act as a nucleophile. It is protonated in the hydrochloride salt form. To
participate in reactions requiring the free amine, it must be neutralized, for example, with a
non-nucleophilic base like triethylamine.

Ester Group Reactivity: The ethyl ester group is susceptible to hydrolysis under either acidic
or basic conditions to yield glycine and ethanol.[18][19] This reaction is a key consideration
when designing synthetic routes.
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o Peptide Synthesis: It is widely used in peptide synthesis. The amino group, after deprotection
(neutralization), can be coupled with an N-protected amino acid to form a dipeptide.

e Intermediate in Synthesis: It serves as an important intermediate in the synthesis of various
pharmaceuticals and agrochemicals. For instance, it is a precursor for chrysanthemic acid
and the fungicide iprodione.[2][6][7] It is also used in conjunction with carbodiimides like EDC
for the specific chemical modification of carboxyl groups in proteins.[6][7]

Experimental Protocols

A. Synthesis of Glycine Ethyl Ester Hydrochloride

A common method for the synthesis of Glycine ethyl ester hydrochloride is through the Fischer
esterification of glycine with ethanol in the presence of an acid catalyst (hydrochloric acid). A
detailed protocol is adapted from Organic Syntheses.[8]

Methodology:

o Preparation of Acidic Ethanol: Absolute ethanol is saturated with dry hydrogen chloride gas
while being cooled in an ice bath. This solution must be protected from atmospheric
moisture.[8]

e Reaction Setup: In a round-bottomed flask, the prepared acidic absolute ethanol is combined
with 96% ethanol and methyleneaminoacetonitrile.[8] The use of 96% ethanol is crucial as it
provides the necessary water for the hydrolysis step in the reaction mechanism.[8]

o Refluxing: The mixture is refluxed using a steam bath for approximately three hours. During
this time, ammonium chloride will precipitate.[8]

« |solation of Product: The hot solution is filtered to remove the ammonium chloride. The
filtrate is then cooled, which causes the Glycine ethyl ester hydrochloride to crystallize as
fine white needles.[8]

 Purification: The crystals are collected by suction filtration and can be recrystallized from
absolute alcohol if a higher purity product is desired.[8] The final product is dried in the air.[8]
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Caption: Synthesis workflow for Glycine ethyl ester hydrochloride.
B. Determination of Melting Point
Methodology:

o Sample Preparation: A small amount of the dry, crystalline Glycine ethyl ester hydrochloride
is placed in a capillary tube, which is sealed at one end. The tube is tapped gently to pack
the sample to a height of 2-3 mm.

o Apparatus: The capillary tube is placed in a melting point apparatus.

e Heating: The sample is heated at a steady rate (e.g., 1-2 °C per minute) as it approaches the
expected melting point.

o Observation: The temperature range is recorded from the point at which the first drop of
liquid appears to the point at which the entire sample has melted into a clear liquid. For
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Glycine ethyl ester hydrochloride, this range is typically between 142°C and 149°C.[9]
C. Assessment of Solubility

Methodology:

Solvent Selection: A known volume of the desired solvent (e.g., water, ethanol) is placed in a
test tube or beaker at a specified temperature (e.g., 20°C).

o Solute Addition: A small, accurately weighed amount of Glycine ethyl ester hydrochloride is
added to the solvent.

e Mixing: The mixture is stirred or agitated vigorously to facilitate dissolution.

o Observation: The process is repeated, adding small increments of the solute until no more
solid dissolves, and a saturated solution is formed.

o Quantification: The total mass of the solute dissolved in the known volume of the solvent is
used to calculate the solubility, often expressed in g/L. For Glycine ethyl ester hydrochloride,
the solubility in water at 20°C is greater than 1000 g/L.[1][2][6][7]

Key Chemical Reactions

A. Hydrolysis of the Ester

Under aqueous conditions, particularly with acid or base catalysis, the ester group can be
hydrolyzed.
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Caption: Hydrolysis of Glycine ethyl ester hydrochloride.
B. Role in Peptide Bond Formation

Glycine ethyl ester hydrochloride is a common starting material for the C-terminal residue in
peptide synthesis. The amino group must first be deprotected (neutralized) to act as a
nucleophile.

Glycine Ethyl Ester HCI Neutralization

Y

A4

Glycine Ethyl Ester (Free Amine) [  coupling

L
N-Protected Amino Acid N-Protected Dipeptide Ester
Base (e.g., EtsN) (Activated Carboxyl)

Click to download full resolution via product page
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Caption: Role in a generic peptide bond formation workflow.

Safety Information

According to Safety Data Sheets (SDS), Glycine ethyl ester hydrochloride requires careful
handling.

e Hazards: It is classified as causing serious eye damage (H318).[20][21]

o Precautionary Measures: It is recommended to wear protective gloves, eye protection, and
face protection (P280).[20][21] In case of eye contact, rinse cautiously with water for several
minutes, remove contact lenses if present and easy to do, and continue rinsing (P305 +
P351 + P338).[20]

+ Handling: Use in a well-ventilated area and avoid dust formation.[11][20][21]

o Storage: Store in a dry, cool, and well-ventilated place in a tightly closed container.[7][11]

Conclusion

Glycine ethyl ester hydrochloride is a fundamental building block in organic and medicinal
chemistry. Its well-defined physical properties, including high water solubility and a distinct
melting point, make it a convenient reagent for a multitude of applications. Its chemical
reactivity, centered on its amino and ester functionalities, allows for its incorporation into
complex molecules such as peptides and pharmaceutical active ingredients. A thorough
understanding of its properties, handling requirements, and reaction protocols is essential for
its effective and safe utilization in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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